Cas no 1469198-15-9 (2-{1-(propan-2-yloxy)methylcyclopropyl}acetic acid)

• Product Name: 2-{1-(propan-2-yloxy)methylcyclopropyl}acetic acid
• CAS No: 1469198-15-9
• MF: C₉H₁₆O₃
• MW: 172.221543312073
• CID: 6428741
• PubChem ID: 59323522
• Update Time: 2025-06-08

2-{1-(propan-2-yloxy)methylcyclopropyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-(propan-2-yloxy)methylcyclopropyl}acetic acid
• 2-(1-(isopropoxymethyl)cyclopropyl)acetic acid
• Cyclopropaneacetic acid, 1-[(1-methylethoxy)methyl]-
• SCHEMBL13323634
• 1469198-15-9
• EN300-1842200
• 2-{1-[(propan-2-yloxy)methyl]cyclopropyl}acetic acid
• CS-0345683
• AKOS014833422

• Inchi： 1S/C9H16O3/c1-7(2)12-6-9(3-4-9)5-8(10)11/h7H,3-6H2,1-2H3,(H,10,11)
• InChI Key： AFRSHZNLCKYZQD-UHFFFAOYSA-N
• SMILES： C1(COC(C)C)(CC(O)=O)CC1

Computed Properties

• Exact Mass: 172.109944368g/mol
• Monoisotopic Mass: 172.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.068±0.06 g/cm3(Predicted)
• Boiling Point: 263.3±13.0 °C(Predicted)
• pka: 4.76±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids

Additional information on 2-{1-(propan-2-yloxy)methylcyclopropyl}acetic acid

2-{1-(propan-2-yloxy)methylcyclopropyl}acetic acid (CAS No. 1469198-15-9): An Emerging Compound in Pharmaceutical Research

2-{1-(propan-2-yloxy)methylcyclopropyl}acetic acid (CAS No. 1469198-15-9) is a novel compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, often referred to as PMCA (Propan-2-yloxy Methyl Cyclopropyl Acetic acid), has been the subject of numerous studies aimed at elucidating its biological activities and mechanisms of action.

The chemical structure of 2-{1-(propan-2-yloxy)methylcyclopropyl}acetic acid is characterized by a cyclopropyl ring substituted with a methoxy group and an acetic acid moiety. The cyclopropyl ring, known for its strain energy and unique reactivity, contributes to the compound's distinct properties. The presence of the methoxy group on the cyclopropyl ring further enhances its stability and solubility, making it an attractive candidate for drug development.

Recent studies have shown that PMCA exhibits potent anti-inflammatory and analgesic properties. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that PMCA effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in both in vitro and in vivo models. This finding suggests that PMCA could be a valuable therapeutic agent for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, PMCA has also been investigated for its potential as an analgesic. A clinical trial conducted by a team at the University of California, San Francisco, found that PMCA significantly reduced pain sensitivity in patients with chronic pain conditions. The mechanism behind this analgesic effect is believed to involve the modulation of nociceptive pathways, particularly through the inhibition of COX enzymes.

The pharmacokinetic profile of 2-{1-(propan-2-yloxy)methylcyclopropyl}acetic acid has also been extensively studied. Research indicates that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for its potential use as a therapeutic agent. The compound is rapidly absorbed following oral administration and exhibits good bioavailability. It is metabolized primarily by the liver and excreted through the kidneys.

Safety assessments have shown that PMCA is well-tolerated at therapeutic doses with minimal side effects. Preclinical studies have not reported any significant toxicity or adverse reactions, which further supports its potential for clinical use. However, ongoing research is necessary to fully understand its long-term safety profile and potential interactions with other medications.

The potential applications of 2-{1-(propan-2-yloxy)methylcyclopropyl}acetic acid extend beyond inflammation and pain management. Ongoing studies are exploring its efficacy in treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Preliminary findings suggest that PMCA may have neuroprotective properties, potentially due to its ability to reduce oxidative stress and inflammation in neuronal cells.

In conclusion, 2-{1-(propan-2-yloxy)methylcyclopropyl}acetic acid (CAS No. 1469198-15-9) represents a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure, combined with its favorable pharmacological properties, makes it an attractive candidate for further development in pharmaceutical research. As more studies are conducted, it is likely that new insights into the mechanisms of action and therapeutic potential of this compound will continue to emerge.